3-((2-methylbenzyl)thio)-1-(p-tolyl)pyrazin-2(1H)-one

• IUPAC Name: 1-(4-methylphenyl)-3-[(2-methylphenyl)methylsulfanyl]pyrazin-2-one
• InChI: InChI=1S/C19H18N2OS/c1-14-7-9-17(10-8-14)21-12-11-20-18(19(21)22)23-13-16-6-4-3-5-15(16)2/h3-12H,13H2,1-2H3
• InChI Key: RDCKOGQFELGTPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN=C(C2=O)SCC3=CC=CC=C3C
• Molecular Formula: C19H18N2OS
• Molecular Weight: 322.4 g/mol

Description

3-((2-methylbenzyl)thio)-1-(p-tolyl)pyrazin-2(1H)-one is a chemical compound with potential applications in scientific research. It is a pyrazinone derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Characterization

• The synthesis of pyrazolopyrazole derivatives through reactions of donor compounds, including thiosemicarbazides and acylthiosemicarbazides, has been achieved, showcasing the versatility of pyrazinone frameworks in producing compounds with potential biological activities (Abou-Zied & El-Mansory, 2014).
• Research on thiopyrimidine and thiazolopyrimidines starting from dibenzylidene derivatives highlights the synthetic utility of these frameworks in generating compounds with antimicrobial properties (Hawas et al., 2012).
• Studies on pyridazinone derivatives reveal the synthesis and characterization of compounds with potential for high reactivity and stability, indicating their utility in further chemical transformations (Kalai et al., 2021).

Biological and Pharmaceutical Applications

• Schiff bases containing triazole and pyrazole rings have been synthesized and evaluated for their antioxidant and α-glucosidase inhibitory activities, demonstrating the potential for the development of new therapeutic agents (Pillai et al., 2019).
• Cocrystals of pyrazinamide with hydroxybenzoic acids have been investigated for their structure and potential as anti-tuberculosis drugs, showcasing the importance of cocrystal formation in drug development (Al‐Otaibi et al., 2020).

Material Science Applications

• The unexpected cleavage of C–S bonds in the synthesis of certain nicotinate derivatives has been explored, providing insights into reaction mechanisms and synthetic pathways (Nordin et al., 2016).
• The formation of pi-stacked bisdithiazolyl radical conductors indicates the potential of these compounds in material science, particularly in the development of new conductive materials (Leitch et al., 2007).